Cas no 1358248-62-0 (methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate
• CAS No: 1358248-62-0
• MF: C₂₀H₁₆ClFN₂O₄
• MW: 402.803447723389
• CID: 5400215
• Update Time: 2025-05-25

methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(3-chloro-2-methylphenyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C20H16ClFN2O4/c1-11-14(21)4-3-5-15(11)24-19(25)10-28-18-9-17(20(26)27-2)23-16-7-6-12(22)8-13(16)18/h3-9H,10H2,1-2H3,(H,24,25)
• InChI Key： AQSMFMHXMQLYNB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NC2=CC=CC(Cl)=C2C)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.395±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.1±50.0 °C(Predicted)
• pka: 11.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

Comprehensive Overview of methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1358248-62-0)

The compound methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1358248-62-0) is a highly specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoroquinoline core and a carbamoyl methoxy side chain, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for fluoroquinoline-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in how methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate interacts with biological targets, given its chloro-methylphenyl and carboxylate functional groups. These structural motifs are often associated with enhanced binding affinity and metabolic stability, making them valuable in the development of new therapeutics.

The synthesis of CAS No. 1358248-62-0 involves multi-step organic reactions, including esterification and amidation processes. Its methyl ester group is a critical feature, as it can be hydrolyzed to yield the corresponding carboxylic acid, a common intermediate in medicinal chemistry. This flexibility has led to its exploration in prodrug design, a hot topic in pharmaceutical sciences aimed at improving drug delivery and bioavailability.

From an agrochemical perspective, methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate has shown promise as a potential pesticide intermediate. Its fluoroquinoline scaffold is known to exhibit herbicidal and fungicidal activities, aligning with the growing need for eco-friendly crop protection solutions. This aligns with the global push toward sustainable agriculture, a key focus area for researchers and policymakers alike.

Analytical characterization of CAS No. 1358248-62-0 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's logP and solubility profiles are also critical parameters, as they influence its behavior in biological systems and formulation development.

In the context of AI-driven drug discovery, methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate has been flagged as a candidate for virtual screening campaigns. Machine learning models trained on quinoline derivatives can predict its potential interactions with proteins, accelerating the identification of new therapeutic leads. This intersection of computational chemistry and experimental validation is a trending topic in modern research.

Safety and regulatory considerations for CAS No. 1358248-62-0 emphasize proper handling in laboratory settings. While not classified as hazardous under standard guidelines, its chloro and fluoro substituents warrant careful disposal to minimize environmental impact. This reflects the broader industry shift toward green chemistry principles, which prioritize sustainability in chemical synthesis.

Looking ahead, the applications of methyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate are likely to expand as researchers uncover new biological targets. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches positions it as a valuable tool in the quest for innovative solutions to global health and agricultural challenges.